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Compound of Interest

Compound Name: 2-Phenylpentane

Cat. No.: B179501

Introduction

sec-Amylbenzene, systematically known as 2-phenylpentane, is an aromatic hydrocarbon
characterized by a benzene ring substituted with a sec-amyl group. While its isomeric
counterpart, tert-amylbenzene, has found applications as an industrial intermediate, sec-
amylbenzene is less commonly utilized and is often considered a byproduct in certain chemical
syntheses. This technical guide provides a comprehensive overview of the known
physicochemical properties of sec-amylbenzene, compiled from various chemical databases. It
is intended for researchers, scientists, and drug development professionals who may
encounter this molecule in their work.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of sec-amylbenzene.

Table 1: Identifiers and Molecular Characteristics
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Property Value Source(s)
CAS Number 2719-52-0, 29316-05-0 [1][2][3]
Molecular Formula Ci1H1s [21[31[4]
Molecular Weight 148.24 g/mol [2][5]

2-Phenylpentane, (1-
Synonyms Methylbutyl)benzene, sec- [1112][3][6]

Pentylbenzene

Table 2: Physical Properties

Property Value Source(s)
Appearance Colorless to pale yellow liquid [6]

Odor Aromatic [6]

Density 0.86 g/cm?3 [2][3]
Boiling Point 190-192 °C at 760 mmHg [2][3]
Melting Point -44.72 °C (estimate) [2]

Flash Point 60.6 °C [2][3]
Refractive Index 1.4853 - 1.487 [2][3]
Vapor Pressure 0.696 mmHg at 25 °C [3]

Synthesis and Isomerization

The synthesis of amylbenzenes, such as the commercially relevant tert-amylbenzene, is often
achieved through Friedel-Crafts alkylation of benzene with an amylene or amyl alcohol. A
common challenge in these syntheses is the control of isomerization. The formation of sec-
amylbenzene can occur as a byproduct when tert-amylbenzene is the desired product,
particularly when using certain catalysts like aluminum chloride. The reaction conditions can be
optimized to favor the formation of one isomer over the other.
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Below is a generalized workflow for the synthesis of amylbenzenes, illustrating the potential for
the formation of both sec- and tert- isomers.

Reactants

Benzene Amylene

Friedel-Crafts Alkylation

/somerization \

Products

sec-Amylbenzene tert-Amylbenzene

Click to download full resolution via product page

A generalized workflow for the synthesis of amylbenzenes.

Applications in Research and Drug Development

A thorough review of the scientific literature reveals a notable absence of studies on the
biological activity of sec-amylbenzene. Consequently, there are no established experimental
protocols for its use in biological research or drug development, nor are there any known
signaling pathways associated with this compound. Its primary relevance in a research context
appears to be as a reference compound in analytical chemistry and as a potential impurity in
the synthesis of other alkylated benzenes. For drug development professionals, the lack of
data on biological effects suggests that sec-amylbenzene is not currently a molecule of interest
for therapeutic applications.

Safety Information
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sec-Amylbenzene is a flammable liquid.[4] Standard laboratory precautions for handling
flammable organic compounds should be followed, including working in a well-ventilated area
and avoiding sources of ignition. It is advised to avoid contact with skin and eyes.[4]

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Users should consult the relevant Safety Data Sheet (SDS)
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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